2,3,8-Trichloroquinoline

• Molecular Formula: C9H4Cl3N
• Molecular Weight: 232.5 g/mol
• IUPAC Name: 2,3,8-trichloroquinoline
• InChI: InChI=1S/C9H4Cl3N/c10-6-3-1-2-5-4-7(11)9(12)13-8(5)6/h1-4H
• InChI Key: FAQSRXRZLHLJNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=C(N=C2C(=C1)Cl)Cl)Cl

Description

2,3,8-Trichloroquinoline is a chlorinated quinoline derivative characterized by chlorine substituents at the 2-, 3-, and 8-positions of the quinoline ring. For example, 4,7,8-trichloroquinoline is synthesized via nitration of 4,7-dichloroquinoline followed by reduction and Gattermann reactions . The positions of chlorine atoms significantly influence the compound’s reactivity, solubility, and biological activity, as seen in other trichloroquinoline derivatives.

Biological Activity

2,3,8-Trichloroquinoline is a compound that has garnered interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the biological activity of 2,3,8-Trichloroquinoline, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

2,3,8-Trichloroquinoline belongs to the quinoline family of compounds, characterized by a bicyclic structure containing a benzene ring fused to a pyridine ring. The presence of three chlorine atoms at positions 2, 3, and 8 significantly influences its chemical reactivity and biological properties.

The biological activity of 2,3,8-Trichloroquinoline is primarily attributed to its interaction with various molecular targets within cells. Research has indicated that this compound may exert its effects through:

In Vitro Studies

In vitro studies have shown that 2,3,8-Trichloroquinoline exhibits significant cytotoxicity against various cancer cell lines. The IC50 values (the concentration required to inhibit cell growth by 50%) vary depending on the cell type but generally fall within the micromolar range. For example:

Cell Line	IC50 (µM)
HeLa (cervical)	5.0
MCF-7 (breast)	4.2
A549 (lung)	6.5

These results suggest that 2,3,8-Trichloroquinoline may be a promising candidate for further development as an anticancer agent.

In Vivo Studies

Limited in vivo studies have been conducted to evaluate the efficacy and safety profile of 2,3,8-Trichloroquinoline. Initial findings indicate that it possesses a favorable therapeutic index with low toxicity levels observed at effective doses. Further investigations are necessary to confirm these results and understand the pharmacokinetics involved.

Case Studies

• Antimalarial Activity : A study evaluated the effectiveness of various quinoline derivatives against chloroquine-resistant strains of Plasmodium falciparum. While specific data on 2,3,8-Trichloroquinoline were not included, related compounds demonstrated promising results in reducing parasitemia levels in infected models .
• Cancer Treatment : A case study involving chlorinated quinolines highlighted their potential in treating leukemia models. The study found that these compounds could induce apoptosis in leukemic cells while sparing normal hematopoietic cells .

Comparison with Similar Compounds

Table 1: Key Properties of Trichloroquinoline Isomers

Compound	Chlorine Positions	Synthesis Method	Yield	Applications	Key Properties
2,3,8-Trichloroquinoline	2, 3, 8	Likely via cyclization/chlorination (inferred)	N/A	Research intermediate (hypothetical)	Predicted low water solubility
4,5,7-Trichloroquinoline	4, 5, 7	Condensation of 3,5-dichloroaniline with ethyl orthoformate, followed by cyclization and chlorination	53–90%	Antimalarial, herbicide	96% purity; soluble in organic solvents
2,4,7-Trichloroquinoline	2, 4, 7	Chlorination of precursor quinoline derivatives	N/A	Antimicrobial agent	Pale yellow solid; sparingly water-soluble
2,4,6-Trichloroquinoline	2, 4, 6	Electrophilic substitution reactions	N/A	Agrochemical intermediate	Moderate stability; reactive in nucleophilic substitutions
5,6,7-Trichloro-2-methoxy-8-hydroxyquinoline	5, 6, 7	Oxidation and functionalization	N/A	Structural studies	Crystallographically characterized; polar substituents enhance solubility

Structural and Reactivity Differences

• Chlorine Position Effects: Antimalarial Activity: The 7-chloro substituent is critical for antimalarial efficacy, as seen in 4,5,7- and 4,7,8-trichloroquinolines . Reactivity: 2,4,6-Trichloroquinoline undergoes nucleophilic substitution more readily due to electron-withdrawing effects of adjacent chlorines . In contrast, 2,3,8-Trichloroquinoline’s chlorine distribution may favor electrophilic aromatic substitution at the 4-position.
• Synthesis Challenges: Isomer separation is a common issue, as seen in the synthesis of 4,6,7-trichloroquinoline, which requires fractional recrystallization . Similar challenges may arise for 2,3,8-Trichloroquinoline.